2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one

• IUPAC Name: 2-[4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H30N6O/c1-3-19-16-4-7-20-18(21-16)24-12-10-22(11-13-24)14-17(25)23-8-5-15(2)6-9-23/h4,7,15H,3,5-6,8-14H2,1-2H3,(H,19,20,21)
• InChI Key: HEGYQLMQAUUOBI-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC=C1)N2CCN(CC2)CC(=O)N3CCC(CC3)C
• Molecular Formula: C18H30N6O
• Molecular Weight: 346.5 g/mol

Description

The compound “2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one” belongs to the class of organic compounds known as phenylpiperazines. These are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and piperazine and piperidine rings, which are six-membered rings with one and two nitrogen atoms, respectively.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 242.28.

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).

Mechanism of Action

Target of Action

• The primary target of this compound is cyclin-dependent kinase 2 (CDK2) . CDK2 plays a crucial role in cell cycle regulation, specifically during the G1/S transition. It forms complexes with cyclins and phosphorylates downstream substrates, promoting cell cycle progression .

Mode of Action

• Downstream effects : By disrupting the cell cycle, the compound affects cell proliferation and survival. It may induce apoptosis or senescence in cancer cells .

Biochemical Pathways

• The affected pathways include the cell cycle control pathway . Inhibition of CDK2 disrupts the normal progression from G1 to S phase, impacting DNA replication and cell division .

Pharmacokinetics

• Clearance : Data on clearance is unavailable .

Result of Action

• Cellular effects include cell cycle arrest, reduced proliferation, and potential induction of apoptosis or senescence in cancer cells .

Action Environment

• Environmental factors, such as pH, temperature, and co-administered drugs, can influence the compound’s efficacy and stability. However, specific details are not provided in the available data .